Cas no 1132094-11-1 (1-chloro-8-fluoro-5H-Pyrido[4,3-b]indole-4-carbonitrile)

• Product Name: 1-chloro-8-fluoro-5H-Pyrido[4,3-b]indole-4-carbonitrile
• CAS No: 1132094-11-1
• MF: C₁₂H₅ClFN₃
• MW: 245.639604330063
• CID: 1099431
• PubChem ID: 59198492
• Update Time: 2025-04-20

1-chloro-8-fluoro-5H-Pyrido[4,3-b]indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-chloro-8-fluoro-5H-Pyrido[4,3-b]indole-4-carbonitrile
• SCHEMBL3507477
• DTVWSNMWLIHGKW-UHFFFAOYSA-N
• DB-354425
• 1132094-11-1

• Inchi： 1S/C12H5ClFN3/c13-12-10-8-3-7(14)1-2-9(8)17-11(10)6(4-15)5-16-12/h1-3,5,17H
• InChI Key： DTVWSNMWLIHGKW-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C#N)=CN=1)NC1C=CC(=CC2=1)F

Computed Properties

• Exact Mass: 245.0156030g/mol
• Monoisotopic Mass: 245.0156030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.5Ų